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Compound of Interest

Compound Name: INF55

cat. No.: B1671941

INF55 Technical Support Center

This technical support center provides guidance on the stability and storage of INF55,
troubleshooting for common experimental issues, and frequently asked questions for
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is INF557?

Al: INF55 is the designation for the chemical compound 5-Nitro-2-phenyl-1H-indole.[1][2][3] It
is identified by the CAS Number: 4993-87-7.[1][2][3] In some research contexts, it has been
investigated for its role as an efflux pump inhibitor.

Q2: What are the recommended storage conditions for INF55?

A2: INF55 should be stored in a tightly sealed container in a dry, dark place at room
temperature.[1][2] One supplier specifies a temperature range of 20 to 22 °C.[1]

Q3: Is there any information on the long-term stability of INF557?

A3: While general storage guidelines are provided by chemical suppliers, detailed long-term
stability data for INF55 under various conditions (e.g., temperature, humidity, solvent) is not
readily available in the public domain based on current information.

Q4: What are the physical and chemical properties of INF55?
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A4: The table below summarizes the key physical and chemical properties of INF55.

Property Value Reference
CAS Number 4993-87-7 [1][21[3]
Molecular Formula C14H10N202 [1][3]
Molecular Weight 238.25 g/mol [1]
Appearance Yellow to white solid [1]

Melting Point 196-199 °C [1]

Q5: Are there any known experimental protocols using INF55?

A5: A study utilized INF-55 as an in vitro efflux pump inhibitor to investigate its effect on
enhancing the antibacterial efficacy of methylene blue-mediated photodynamic therapy.[4]
However, a detailed, standalone experimental protocol for the handling and use of INF55 is not
provided in the available search results. Researchers should develop experiment-specific
protocols based on the compound's properties and the requirements of their study.

Troubleshooting Guide

This guide addresses potential issues that may arise during the storage and handling of INF55.
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Issue

Potential Cause

Recommended Solution

Change in color or appearance

of the solid compound

- Exposure to light or air due to
improper storage.- Potential

degradation.

- Ensure the container is
always tightly sealed and
stored in a dark place.[2]- If
degradation is suspected, it is
recommended to use a fresh
batch of the compound for

experiments.

Difficulty in dissolving the

compound

- Use of an inappropriate
solvent.- Compound may have

degraded.

- Test solubility in smalll
amounts of different common
laboratory solvents (e.qg.,
DMSO, DMF, ethanol).- If
solubility issues persist with a
previously effective solvent,
consider the possibility of

compound degradation.

Inconsistent experimental

results

- Improper storage leading to
degradation.- Inaccurate

weighing of the compound.

- Verify that the storage
conditions have been
consistently maintained as per
the recommendations.- Use a
calibrated analytical balance

for accurate measurements.

Logical Workflow for Troubleshooting Storage

Issues
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Troubleshooting Flowchart for INF55 Storage

Start:
Suspected issue with INF55

Visually inspect the compound.
Is there a change in color or texture?

Review storage conditions.

Was it sealed, dry, and dark? Yes

Test solubility in a recommended solvent.
Does it dissolve as expected?

Conclusion: Improper storage is the likely cause.
Discard and use a fresh batch.

Conclusion: Potential degradation or incorrect solvent.
Verify solvent and consider a new batch.

Proceed with experiment, but monitor results closely for inconsistencies.

End of Troubleshooting

Click to download full resolution via product page

Caption: Troubleshooting workflow for INF55 storage issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [INF55 stability and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1671941#inf55-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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